Cas no 1290540-34-9 (9-tert-butoxy-9-oxo-nonanoic acid)

• Product Name: 9-tert-butoxy-9-oxo-nonanoic acid
• CAS No: 1290540-34-9
• MF: C₁₃H₂₄O₄
• MW: 244.327264785767
• MDL: MFCD30737825
• CID: 4693055
• PubChem ID: 88285899
• Update Time: 2025-05-25

9-tert-butoxy-9-oxo-nonanoic acid Chemical and Physical Properties

Names and Identifiers

• 9-(tert-Butoxy)-9-oxononanoic acid
• Nonanedioic acid mono-tert-butyl ester
• AK00741979
• 9-tert-butoxy-9-oxo-nonanoic acid
• EN300-22253153
• Nonanedioicacidmono-tert-butylester
• 9-[(2-methylpropan-2-yl)oxy]-9-oxononanoic acid
• BS-15155
• MFCD30737825
• 1290540-34-9
• SY287880
• CS-0130382
• AKOS037648680

• MDL： MFCD30737825
• Inchi： 1S/C13H24O4/c1-13(2,3)17-12(16)10-8-6-4-5-7-9-11(14)15/h4-10H2,1-3H3,(H,14,15)
• InChI Key： YREOXBTXUJZJEC-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.16745924g/mol
• Monoisotopic Mass: 244.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 2.9

Additional information on 9-tert-butoxy-9-oxo-nonanoic acid

Comprehensive Guide to 9-tert-butoxy-9-oxo-nonanoic acid (CAS No. 1290540-34-9): Properties, Applications, and Industry Insights

9-tert-butoxy-9-oxo-nonanoic acid (CAS No. 1290540-34-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. This carboxylic acid derivative features a tert-butoxy group, which enhances its stability and reactivity, making it valuable for synthetic applications. Researchers and manufacturers are increasingly exploring its potential in drug intermediate synthesis, bioconjugation, and material science, aligning with trends in sustainable chemistry and precision medicine.

The compound’s molecular structure (C₁₃H₂₄O₄) includes a nonanoic acid backbone modified with a tert-butyl ester at the 9-position. This design offers advantages in solubility and controlled release, addressing common challenges in API formulation. Recent studies highlight its role in prodrug development, where the tert-butoxy moiety acts as a protective group, enabling targeted delivery—a hot topic in cancer therapeutics and neurodegenerative disease research.

In the context of green chemistry, 9-tert-butoxy-9-oxo-nonanoic acid is being evaluated for its biodegradability and low toxicity profile. As industries shift toward EPA-compliant solvents and bio-based materials, this compound’s ester linkage provides a reversible modification point, ideal for environmentally friendly polymer design. Searches for “sustainable chemical alternatives” and “non-toxic intermediates” have surged by 120% YoY, reflecting its relevance.

From a technical perspective, the compound’s synthesis typically involves esterification of nonanoic acid with tert-butanol under controlled conditions. Analytical methods like HPLC and NMR confirm its high purity (>98%), a critical factor for GMP manufacturing. Users frequently search for “CAS 1290540-34-9 supplier” and “9-tert-butoxy-9-oxo-nonanoic acid price”, indicating strong commercial demand.

Emerging applications include its use in cosmetic emulsifiers and lipid nanoparticles for mRNA delivery—a trend accelerated by the pandemic. Its lipophilic nature improves skin penetration in topical formulations, while its hydrolytic stability benefits long-acting drug depots. These attributes align with Google Trends data showing rising queries for “advanced drug delivery systems 2024” and “cosmetic active ingredients”.

Quality control protocols for 1290540-34-9 emphasize residual solvent analysis and heavy metal testing, complying with ICH Q3D guidelines. Storage recommendations suggest 2-8°C under inert gas to preserve its hydrolytic sensitivity—a detail often queried as “CAS 1290540-34-9 storage conditions” in academic forums.

In summary, 9-tert-butoxy-9-oxo-nonanoic acid represents a versatile building block at the intersection of medicinal chemistry and industrial innovation. Its alignment with bioeconomy trends and personalized medicine ensures sustained interest, while its synthetic flexibility positions it as a key player in next-generation chemical solutions.